Ethyl 2-amino-5-fluoronicotinate, 95%

• IUPAC Name: ethyl 2-amino-5-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C8H9FN2O2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key: CBWWBCIOCIMACS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC(=C1)F)N
• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol

Description

Ethyl 2-amino-5-fluoronicotinate is an organic compound. It is one of the numerous organic compounds composing American Elements’s comprehensive catalog of life science products.

Molecular Structure Analysis

The molecular formula of Ethyl 2-amino-5-fluoronicotinate is C8H9FN2O2. The InChI code is 1S/C8H9FN2O2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11).

Physical And Chemical Properties Analysis

Ethyl 2-amino-5-fluoronicotinate has a molecular weight of 184.17. It is a solid at room temperature. The compound has high GI absorption and is BBB permeant. It is not a P-gp substrate and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4. Its Log Po/w (iLOGP) is 1.85.

Scientific Research Applications

Synthesis and Characterization

A practical synthesis of 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic acid, a key pharmaceutical intermediate, demonstrates the compound's relevance in drug development. This synthesis involves a palladium-catalyzed cyanation/reduction sequence, highlighting its importance in creating complex molecules for pharmaceutical applications (Wang et al., 2006).

Applications in Chemical Biology

Fluorescent amino acids, including those derived from ethyl 2-amino-5-fluoronicotinate, serve as versatile building blocks for chemical biology. They enable the non-invasive study of biological systems by integrating into peptides and proteins without disrupting their biomolecular properties. These fluorescent and fluorogenic amino acids have been designed for tracking protein-protein interactions and imaging nanoscopic events with high spatial resolution (Cheng et al., 2020).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of derivatives containing ethyl 2-amino-5-fluoronicotinate have been explored. For instance, amino acid ester derivatives containing 5-fluorouracil synthesized from ethyl 2-amino-5-fluoronicotinate derivatives have shown inhibitory effects against cancer cells, indicating their potential as antitumor agents (Xiong et al., 2009).

Mechanism of Action

The mechanism of action for Ethyl 2-amino-5-fluoronicotinate is not specified in the sources I found. It’s possible that the mechanism of action could vary depending on the context in which this compound is used.

Safety and Hazards

Ethyl 2-amino-5-fluoronicotinate has a GHS07 pictogram. The signal word is “Warning” and the hazard statements include H302, H315, H319, and H335. Precautionary statements include P280, P305+P351+P338. It’s important to handle this compound with care, avoid breathing dust/fume/gas/mist/vapours/spray, and avoid getting it in eyes, on skin, or on clothing.